Cas no 1289002-12-5 (5-Amino-6-methylnicotinaldehyde)

• Product Name: 5-Amino-6-methylnicotinaldehyde
• CAS No: 1289002-12-5
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 4899324
• Update Time: 2025-10-29

5-Amino-6-methylnicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Amino-6-methylnicotinaldehyde

• Inchi： 1S/C7H8N2O/c1-5-7(8)2-6(4-10)3-9-5/h2-4H,8H2,1H3
• InChI Key： RZAOUFUNNBHKCJ-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C(C)C(=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 0
• Topological Polar Surface Area: 56

Additional information on 5-Amino-6-methylnicotinaldehyde

Introduction to 5-Amino-6-methylnicotinaldehyde (CAS No: 1289002-12-5)

5-Amino-6-methylnicotinaldehyde is a significant compound in the realm of chemical biology and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1289002-12-5, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical pathways. The presence of both an amino group and an aldehyde moiety in its molecular structure makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of heterocyclic compounds and derivatives that exhibit pharmacological activity.

The chemical formula of 5-Amino-6-methylnicotinaldehyde can be represented as C₇H₈N₂O, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. This molecular arrangement not only contributes to its reactivity but also influences its interactions with biological targets. The compound’s aromatic ring system, combined with the electron-withdrawing nature of the aldehyde group, positions it as a valuable scaffold for further functionalization. Such modifications can lead to the creation of molecules with enhanced binding affinity and selectivity for specific biological receptors.

In recent years, 5-Amino-6-methylnicotinaldehyde has been explored in various research contexts, particularly in the field of drug discovery. Its structural features make it a promising candidate for developing inhibitors or modulators of key enzymatic pathways involved in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. For instance, studies have indicated that derivatives of this compound may interact with enzymes like kinases and phosphodiesterases, which are often dysregulated in pathological states.

One of the most compelling aspects of 5-Amino-6-methylnicotinaldehyde is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactive aldehyde group to form Schiff bases and other conjugates that exhibit interesting biological properties. These derivatives have been investigated for their potential antimicrobial, anti-inflammatory, and antioxidant activities. The flexibility offered by the amino group allows for further chemical manipulation, enabling the tailoring of physicochemical properties such as solubility and bioavailability.

The synthesis of 5-Amino-6-methylnicotinaldehyde typically involves multi-step organic reactions that require precise control over reaction conditions. Common methodologies include condensation reactions with appropriate carbonyl compounds followed by functional group transformations to introduce the desired substituents. Advances in synthetic techniques have improved the efficiency and yield of these processes, making it more feasible to produce sufficient quantities for both laboratory-scale investigations and potential industrial applications.

Recent advancements in computational chemistry have also enhanced our understanding of 5-Amino-6-methylnicotinaldehyde’s behavior. Molecular modeling studies have helped predict how this compound might bind to biological targets at the atomic level. These insights are crucial for designing experiments aimed at optimizing drug-like properties such as potency, selectivity, and metabolic stability. By integrating experimental data with computational predictions, researchers can accelerate the discovery process significantly.

The pharmacological potential of 5-Amino-6-methylnicotinaldehyde has been further underscored by preclinical studies conducted on its derivatives. For example, certain analogs have demonstrated inhibitory effects on enzymes implicated in tumor growth and progression. Additionally, their ability to modulate inflammatory pathways suggests therapeutic relevance in conditions like rheumatoid arthritis or chronic inflammation. Such findings highlight the compound’s significance as a building block for next-generation therapeutics.

From an industrial perspective, the demand for high-quality intermediates like 5-Amino-6-methylnicotinaldehyde continues to grow alongside advancements in pharmaceutical manufacturing technologies. Suppliers specializing in fine chemicals must adhere to stringent quality control measures to ensure consistency and purity. This includes rigorous analytical testing using techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS).

The versatility of 5-Amino-6-methylnicotinaldehyde extends beyond pharmaceutical applications; it also finds utility in agrochemical research where similar structural motifs are employed to develop novel pesticides or herbicides. Its ability to serve as a precursor for biologically active compounds underscores its importance across multiple scientific disciplines.

In conclusion,5-Amino-6-methylnicotinaldehyde (CAS No: 1289002-12-5) represents a fascinating compound with broad implications for chemical biology and drug development. Its unique structural features enable diverse functionalization strategies while maintaining significant pharmacological promise through interactions with key biological targets. As research progresses，this molecule will likely continue to play a pivotal role in shaping future therapeutic interventions across various disease areas.